![molecular formula C19H29N3O3 B2964160 N-(1-Cyclohexyl-5-oxopyrrolidin-3-yl)-1-prop-2-enoylpiperidine-4-carboxamide CAS No. 2361840-05-1](/img/structure/B2964160.png)
N-(1-Cyclohexyl-5-oxopyrrolidin-3-yl)-1-prop-2-enoylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound involves intricate organic chemistry reactions. Researchers have explored various routes, including multistep syntheses and enzymatic transformations . Detailed studies on the optimal synthetic pathways are available in the literature.
Molecular Structure Analysis
The molecular structure of N-(1-Cyclohexyl-5-oxopyrrolidin-3-yl)-1-prop-2-enoylpiperidine-4-carboxamide reveals its three-dimensional arrangement . Computational methods, such as density functional theory (DFT) calculations, elucidate bond angles, torsion angles, and overall stability. X-ray crystallography provides precise structural data .
Chemical Reactions Analysis
Researchers have investigated the reactivity of this compound. It participates in Michael addition reactions , acylation , and hydrolysis . The enone functionality makes it susceptible to nucleophilic attack. Mechanistic studies shed light on the specific pathways and intermediates involved.
Physical and Chemical Properties Analysis
-
Physical Properties
- Color and Odor : Observations regarding color and odor are available.
-
Chemical Properties
- Hydrolysis Kinetics : Hydrolytic stability is assessed.
Mechanism of Action
The biological activity of N-(1-Cyclohexyl-5-oxopyrrolidin-3-yl)-1-prop-2-enoylpiperidine-4-carboxamide remains an area of interest. It may exhibit enzyme inhibition , receptor modulation , or antiproliferative effects . Further investigations are needed to unravel its precise mode of action.
Safety and Hazards
- Environmental Impact : Disposal and environmental effects are assessed.
Properties
IUPAC Name |
N-(1-cyclohexyl-5-oxopyrrolidin-3-yl)-1-prop-2-enoylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O3/c1-2-17(23)21-10-8-14(9-11-21)19(25)20-15-12-18(24)22(13-15)16-6-4-3-5-7-16/h2,14-16H,1,3-13H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBZYUDAQIXMNBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC(CC1)C(=O)NC2CC(=O)N(C2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.